Cas no 1883657-39-3 (Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, 1-methylethyl ester, (βS)-)

• Product Name: Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, 1-methylethyl ester, (βS)-
• CAS No: 1883657-39-3
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 6640412
• Update Time: 2024-01-23

Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, 1-methylethyl ester, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, 1-methylethyl ester, (βS)-

• Inchi： 1S/C13H16F3NO2/c1-7(2)19-13(18)5-9(17)3-8-4-11(15)12(16)6-10(8)14/h4,6-7,9H,3,5,17H2,1-2H3/t9-/m0/s1
• InChI Key： YGEMWURBHAHEED-VIFPVBQESA-N
• SMILES： C1(C[C@H](N)CC(OC(C)C)=O)=CC(F)=C(F)C=C1F

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 340.1±42.0 °C(Predicted)
• pka: 7.08±0.10(Predicted)